Cas no 49668-99-7 (Ethyl 6-(chloromethyl)pyridine-2-carboxylate)

• Product Name: Ethyl 6-(chloromethyl)pyridine-2-carboxylate
• CAS No: 49668-99-7
• MF: C₉H₁₀ClNO₂
• MW: 199.634201526642
• MDL: MFCD16036501
• CID: 328086
• PubChem ID: 15614003
• Update Time: 2025-06-30

Ethyl 6-(chloromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(chloromethyl)picolinate
• 2-Pyridinecarboxylicacid, 6-(chloromethyl)-, ethyl ester
• Ethyl 6-(chloromethyl)pyridine-2-carboxylate
• ethyl 6-chloromethylpyridine-2-carboxylate
• 49668-99-7
• MFCD09878512
• AKOS006311099
• 2-PYRIDINECARBOXYLIC ACID, 6-(CHLOROMETHYL)-, ETHYL ESTER
• AB53929
• SCHEMBL1698714
• Ethyl 6-(chloromethyl)-2-pyridinecarboxylate
• EN300-342625
• Ethyl6-(chloromethyl)picolinate
• J-521160
• 6-(chloromethyl)-2-pyridinecarboxylic acid ethyl ester
• A827785
• UBRNJYSCVHFYDB-UHFFFAOYSA-N
• FT-0651280
• DTXSID00575748
• 2-(chloromethyl)pyridine-6-carboxylic acid ethyl ester
• GS-5452

• MDL： MFCD16036501
• Inchi： 1S/C9H10ClNO2/c1-2-13-9(12)8-5-3-4-7(6-10)11-8/h3-5H,2,6H2,1H3
• InChI Key： UBRNJYSCVHFYDB-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 199.04000
• Monoisotopic Mass: 199.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.212
• Boiling Point: 316.327°C at 760 mmHg
• Flash Point: 145.11°C
• Refractive Index: 1.525
• PSA: 39.19000
• LogP: 1.99710

Ethyl 6-(chloromethyl)pyridine-2-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36

Additional information on Ethyl 6-(chloromethyl)pyridine-2-carboxylate

Ethyl 6-(chloromethyl)pyridine-2-carboxylate: A Comprehensive Overview

Ethyl 6-(chloromethyl)pyridine-2-carboxylate, with the CAS registry number 49668-99-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an ethyl ester group and a chloromethyl substituent. The chloromethyl group at the 6-position of the pyridine ring imparts distinctive reactivity and functional properties to the molecule, making it a valuable intermediate in organic synthesis and a potential candidate for advanced materials development.

The synthesis of Ethyl 6-(chloromethyl)pyridine-2-carboxylate typically involves multi-step reactions, often starting from pyridine derivatives. The introduction of the chloromethyl group is achieved through alkylation reactions, while the esterification step ensures the stability and solubility of the compound. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and enhancing yield. These improvements have made Ethyl 6-(chloromethyl)pyridine-2-carboxylate more accessible for both academic research and industrial applications.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The pyridine ring serves as a scaffold for various bioactive molecules, while the chloromethyl group provides sites for further functionalization. For instance, researchers have explored its potential as a precursor for antiviral agents, leveraging its ability to form stable conjugates with nucleic acids. Recent studies have demonstrated that derivatives of this compound exhibit promising antiviral activity against emerging pathogens, highlighting its significance in drug discovery.

In addition to pharmaceutical applications, Ethyl 6-(chloromethyl)pyridine-2-carboxylate has found utility in polymer chemistry. Its ability to undergo nucleophilic substitution reactions makes it an ideal monomer for synthesizing novel polymers with tailored properties. For example, recent research has focused on incorporating this compound into polymeric materials designed for drug delivery systems. The resulting materials exhibit controlled drug release profiles and enhanced biocompatibility, making them suitable for biomedical applications.

The physical and chemical properties of Ethyl 6-(chloromethyl)pyridine-2-carboxylate are well-documented, with studies confirming its stability under various conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. Its melting point and boiling point have been determined through differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), providing essential data for process optimization in industrial settings.

From an environmental perspective, understanding the degradation pathways of Ethyl 6-(chloromethyl)pyridine-2-carboxylate is crucial for assessing its ecological impact. Recent investigations using advanced spectroscopic techniques have revealed that the compound undergoes hydrolytic degradation under alkaline conditions, yielding biodegradable byproducts. These findings are particularly relevant for industries seeking to minimize their environmental footprint by adopting greener synthetic routes.

In conclusion, Ethyl 6-(chloromethyl)pyridine-2-carboxylate (CAS No. 49668-99-7) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.